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Compound of Interest

Compound Name: 2,3-dimethylpyrimidin-4-one

Cat. No.: B092262

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This guide provides essential safety and
logistical information for the proper disposal of 2,3-dimethylpyrimidin-4-one, a heterocyclic
organic compound. While a specific Safety Data Sheet (SDS) for this exact compound is not
readily available, data from structurally similar pyrimidine derivatives and general chemical
waste regulations provide a strong basis for safe handling and disposal procedures.

Hazard Profile and Safety Precautions

Based on data from analogous pyrimidine compounds, 2,3-dimethylpyrimidin-4-one should
be handled as a hazardous substance. Primary hazards include potential skin, eye, and
respiratory tract irritation, and it may be harmful if swallowed.[1][2]

Personal Protective Equipment (PPE): When handling 2,3-dimethylpyrimidin-4-one,
appropriate PPE is mandatory to minimize exposure. This includes:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: A laboratory coat and, if there is a risk of splashing, additional protective
clothing.
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» Respiratory Protection: In cases of poor ventilation or when handling powders that may
become airborne, a NIOSH-approved respirator is recommended.

Handling and Storage: Store 2,3-dimethylpyrimidin-4-one in a tightly sealed, properly labeled
container in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

Quantitative Data Summary

The following table summarizes key data points for 2,3-dimethylpyrimidin-4-one and a closely
related pyrimidine derivative. This information is crucial for a comprehensive understanding of
the compound's physical characteristics.

2,3-dimethylpyrimidin-4-
Property Source
one (or analogue)

Molecular Formula CeHsN20
Molecular Weight 124.14 g/mol
Appearance Expected to be a solid General

) ) 150 - 154 °C (for 2-Amino-4,6-
Melting Point ) o [2]
dimethylpyrimidine)

Spill and Exposure Procedures

In Case of a Spill:
o Evacuate the immediate area.
o Ensure adequate ventilation.

» Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.
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e Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek medical attention.[2]

o Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2]

 Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Disposal Workflow

The proper disposal of 2,3-dimethylpyrimidin-4-one is a critical step in the laboratory
workflow to ensure environmental protection and regulatory compliance. The following diagram
outlines the necessary steps for its disposal as a hazardous chemical waste.
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Caption: Disposal workflow for 2,3-dimethylpyrimidin-4-one.
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Regulatory Compliance

The disposal of 2,3-dimethylpyrimidin-4-one must be carried out in strict accordance with all
applicable federal, state, and local regulations. In the United States, the primary federal law
governing hazardous waste is the Resource Conservation and Recovery Act (RCRA). It is the
responsibility of the waste generator to ensure that the chemical waste is properly
characterized, labeled, and managed from "cradle to grave."[3] This includes using a licensed
hazardous waste disposal company for transportation and final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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